Cas no 15639-38-0 (2,1,3-Benzothiadiazole, 5,7-dichloro-4-nitro-)

• Product Name: 2,1,3-Benzothiadiazole, 5,7-dichloro-4-nitro-
• CAS No: 15639-38-0
• MF: C₆HCl₂N₃O₂S
• MW: 250.062037229538
• CID: 1335122
• PubChem ID: 613081
• Update Time: 2025-04-20

2,1,3-Benzothiadiazole, 5,7-dichloro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole, 5,7-dichloro-4-nitro-
• 5,7-dichloro-4-nitro-2,1,3-benzothiadiazole
• 5,7-Dichloro-4-nitro-2,1,3-benzothiadiazole #
• AKOS001613439
• SCHEMBL5708797
• VMNSEFBKSLZAEC-UHFFFAOYSA-N
• C6HCl2N3O2S
• SR-01000410218
• 15639-38-0
• 5,7-Dichloro-4-nitro-benzo[1,2,5]thiadiazole
• CS-0337060
• 5,7-Dichloro-4-nitrobenzo[c][1,2,5]thiadiazole
• SR-01000410218-1
• STK387424
• 4-Nitro-5,7-dichloro-benzo[1,2,5]thiadiazole
• DTXSID40346535

• Inchi： 1S/C6HCl2N3O2S/c7-2-1-3(8)6(11(12)13)5-4(2)9-14-10-5/h1H
• InChI Key： VMNSEFBKSLZAEC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C(C=1[N+](=O)[O-])=NSN=2)Cl

Computed Properties

• Exact Mass: 248.91683
• Monoisotopic Mass: 248.9166528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• PSA: 68.92